Cas no 169504-86-3 (Butane, 1-ethoxy-2-(methoxymethyl)-3,3-dimethyl-)

Butane, 1-ethoxy-2-(methoxymethyl)-3,3-dimethyl- structure
169504-86-3 structure
Product Name:Butane, 1-ethoxy-2-(methoxymethyl)-3,3-dimethyl-
CAS No:169504-86-3
MF:C10H22O2
MW:174.280483722687
CID:1350684
PubChem ID:71353627
Update Time:2025-04-20

Butane, 1-ethoxy-2-(methoxymethyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-ethoxy-2-(methoxymethyl)-3,3-dimethyl-
    • 1-ethoxy-2-(methoxymethyl)-3,3-dimethylbutane
    • DTXSID80778351
    • SCHEMBL9222779
    • 169504-86-3
    • Inchi: 1S/C10H22O2/c1-6-12-8-9(7-11-5)10(2,3)4/h9H,6-8H2,1-5H3
    • InChI Key: VDMYDYRYLHPXJQ-UHFFFAOYSA-N
    • SMILES: O(CC)CC(COC)C(C)(C)C

Computed Properties

  • Exact Mass: 174.16206
  • Monoisotopic Mass: 174.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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